Cas no 344334-37-8 (Benzonitrile, 4-(5-amino-2-pyrimidinyl)- (9CI))
344334-37-8 structure
Product Name:Benzonitrile, 4-(5-amino-2-pyrimidinyl)- (9CI)
CAS No:344334-37-8
MF:C11H8N4
MW:196.20802116394
CID:919166
PubChem ID:607164
Update Time:2025-04-19
Benzonitrile, 4-(5-amino-2-pyrimidinyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-(5-amino-2-pyrimidinyl)- (9CI)
- DB-274671
- Benzonitrile,4-(5-amino-2-pyrimidinyl)-(9ci)
- ZUHYODFJXMGYJE-UHFFFAOYSA-N
- 5-amino-2-(p-cyanophenyl)pyrimidine
- EN300-25418023
- 5-Amino-2-(4-cyanophenyl)pyrimidine
- Q63396595
- 4-(5-Amino-2-pyrimidinyl)benzonitrile #
- SCHEMBL7272190
- 344334-37-8
- DTXSID301346131
- 4-(5-aminopyrimidin-2-yl)benzonitrile
- BENZONITRILE, 4-(5-AMINO-2-PYRIMIDINYL)-
-
- Inchi: 1S/C11H8N4/c12-5-8-1-3-9(4-2-8)11-14-6-10(13)7-15-11/h1-4,6-7H,13H2
- InChI Key: ZUHYODFJXMGYJE-UHFFFAOYSA-N
- SMILES: N1C=C(C=NC=1C1C=CC(C#N)=CC=1)N
Computed Properties
- Exact Mass: 196.074896272g/mol
- Monoisotopic Mass: 196.074896272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 75.6Ų
Benzonitrile, 4-(5-amino-2-pyrimidinyl)- (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR00CPZ7-50mg |
Benzonitrile, 4-(5-amino-2-pyrimidinyl)- (9CI) |
344334-37-8 | 95% | 50mg |
$372.00 | 2025-02-14 | |
| Aaron | AR00CPZ7-100mg |
Benzonitrile, 4-(5-amino-2-pyrimidinyl)- (9CI) |
344334-37-8 | 95% | 100mg |
$542.00 | 2025-02-14 | |
| Aaron | AR00CPZ7-250mg |
Benzonitrile, 4-(5-amino-2-pyrimidinyl)- (9CI) |
344334-37-8 | 95% | 250mg |
$765.00 | 2025-02-14 | |
| Aaron | AR00CPZ7-500mg |
Benzonitrile, 4-(5-amino-2-pyrimidinyl)- (9CI) |
344334-37-8 | 95% | 500mg |
$1190.00 | 2025-02-14 | |
| Aaron | AR00CPZ7-1g |
Benzonitrile, 4-(5-amino-2-pyrimidinyl)- (9CI) |
344334-37-8 | 95% | 1g |
$1519.00 | 2025-02-14 | |
| Aaron | AR00CPZ7-2.5g |
Benzonitrile, 4-(5-amino-2-pyrimidinyl)- (9CI) |
344334-37-8 | 95% | 2.5g |
$2950.00 | 2023-12-15 | |
| Aaron | AR00CPZ7-5g |
Benzonitrile, 4-(5-amino-2-pyrimidinyl)- (9CI) |
344334-37-8 | 95% | 5g |
$4353.00 | 2023-12-15 | |
| Aaron | AR00CPZ7-10g |
Benzonitrile, 4-(5-amino-2-pyrimidinyl)- (9CI) |
344334-37-8 | 95% | 10g |
$6443.00 | 2023-12-15 | |
| 1PlusChem | 1P00CPQV-50mg |
Benzonitrile, 4-(5-amino-2-pyrimidinyl)- (9CI) |
344334-37-8 | 95% | 50mg |
$363.00 | 2024-05-05 | |
| 1PlusChem | 1P00CPQV-100mg |
Benzonitrile, 4-(5-amino-2-pyrimidinyl)- (9CI) |
344334-37-8 | 95% | 100mg |
$527.00 | 2024-05-05 |
Benzonitrile, 4-(5-amino-2-pyrimidinyl)- (9CI) Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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